N-[4-(Diethylamino)benzylidene]-4-fluoroaniline

• IUPAC Name: N,N-diethyl-4-[(4-fluorophenyl)iminomethyl]aniline
• InChI: InChI=1S/C17H19FN2/c1-3-20(4-2)17-11-5-14(6-12-17)13-19-16-9-7-15(18)8-10-16/h5-13H,3-4H2,1-2H3
• InChI Key: FLFSBDVEUBSBRL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=NC2=CC=C(C=C2)F
• Molecular Formula: C17H19FN2
• Molecular Weight: 270.34 g/mol

Description

“N-[4-(Diethylamino)benzylidene]-4-fluoroaniline” is a chemical compound with the molecular formula C17H19FN2. Its molecular weight is 270.35. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of (E)-N-(4-(diethylamino)benzylidene)-naphthalen-1-amine involved a mixture of 4-(diethylamino)benzaldehyde and α-naphthylamine in ethyl alcohol, which was refluxed for 2 hours.

Molecular Structure Analysis

The molecular structure of “this compound” has been studied using various techniques. Single crystal X-ray diffraction studies revealed that the compound crystallized in the monoclinic non-centrosymmetric space group P2 1. The placement of the protons was confirmed by nuclear magnetic resonance spectral analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” have been analyzed. The compound exhibits thermal stability as measured using thermogravimetric and differential thermal analyses. The melting point of the synthesized compound is 51 °C.

Scientific Research Applications

Microwave-Assisted Synthesis and Enzyme Inhibition

N-benzylidene-4-fluoroaniline, a derivative of N-[4-(Diethylamino)benzylidene]-4-fluoroaniline, was synthesized using a microwave method and tested for its inhibitory effects on carbonic anhydrase isoenzymes, showing strong inhibitory activity. This suggests potential therapeutic applications for enzyme activation or inhibition in the future (Çelik & Babagil, 2019).

Optical Limiting Properties

A study on a new fluorene derivative related to this compound revealed its potential as an optical limiting material due to its significant two-photon absorption coefficient. This indicates its application in protecting optical sensors and human eyes from damage caused by intense light sources (Zhang et al., 2008).

Prospective Biophotonic Materials

Compounds similar to this compound have been characterized for their one- and two-photon absorption of light and fluorescence, suggesting their use in biophotonic applications. This involves the study and manipulation of photons (light particles) for biological purposes, such as in medical diagnostics and treatment (Nesterov et al., 2003).

Synthesis and Characterization for Nonlinear Optical Properties

Another derivative, N-(4-bromobenzylidene)-4-fluoroaniline, was synthesized and characterized, demonstrating nonlinear optical properties. This highlights its potential in the development of materials for optical computing and communication technologies (Subashini et al., 2021).

Future Directions

The future directions for “N-[4-(Diethylamino)benzylidene]-4-fluoroaniline” could involve further exploration of its properties and potential applications. For instance, the compound has been identified as a third-order nonlinear optical organic material, suggesting potential applications in optoelectronics and other fields.

Mechanism of Action

Target of Action

Similar compounds have been studied for their anticancer activity, suggesting potential targets within cancer cell lines .

Mode of Action

It’s worth noting that compounds with similar structures have been found to interact with their targets, leading to changes that can inhibit the growth of cancer cells .

Result of Action

Related compounds have shown anticancer activity, suggesting that this compound may also have potential therapeutic effects .